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Compound of Interest

Compound Name: 3-Ethoxy-4-methoxybenzonitrile

Cat. No.: B1661997

An In-depth Technical Guide to 3-Ethoxy-4-
methoxybenzonitrile

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 3-Ethoxy-4-methoxybenzonitrile, a key intermediate in the pharmaceutical
and fine chemical industries. The information is tailored for researchers, scientists, and drug
development professionals, presenting data in a structured and accessible format.

Chemical Identity and Properties

3-Ethoxy-4-methoxybenzonitrile is a substituted aromatic nitrile. Its core structure consists of
a benzene ring functionalized with an ethoxy group, a methoxy group, and a nitrile group at
positions 3, 4, and 1, respectively.

Table 1: Chemical Identifiers and Physical Properties of 3-Ethoxy-4-methoxybenzonitrile
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Property Value Citations
3-ethoxy-4-

IUPAC Name " [1](2]
methoxybenzonitrile

CAS Number 60758-86-3 [1][3][4]

Molecular Formula C10H11NO2 [11[3114]

Molecular Weight 177.20 g/mol [11[3114]
White to light yellow powder or

Appearance [2][3]
crystal

Melting Point 70°C [3]

Boiling Point 281.9 £ 25.0 °C at 760 mmHg [3114]

Density 1.1 £ 0.1 g/cm?3 [3][4]

Flash Point 109.2 +16.4 °C [3114]

Solubility Soluble in methanol [3]
InChl=1S/C10H11NO2/c1-3-

InChl 13-10-6-8(7-11)4-5-9(10)12- [1][2]
2/h4-6H,3H2,1-2H3
XTIINWPNAMHVDG-

InChiKey [1][2]13]
UHFFFAOYSA-N
CCOC1=C(C=CC(=C1)C#N)O

SMILES [1]

C

Chemical Structure

The structure of 3-Ethoxy-4-methoxybenzonitrile is characterized by a benzene ring with
three substituents. The nitrile group (-C=N) is a key functional group that participates in various
chemical transformations. The ethoxy (-OCH2CHs) and methoxy (-OCHs) groups are electron-
donating groups that influence the reactivity of the aromatic ring.

Caption: Chemical structure of 3-Ethoxy-4-methoxybenzonitrile.
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Experimental Protocols

Several synthetic routes for 3-Ethoxy-4-methoxybenzonitrile have been reported. A common
method involves the ethylation of 3-hydroxy-4-methoxybenzonitrile. Another approach starts
from isovanillin.

Protocol 1: Ethylation of 3-hydroxy-4-methoxybenzonitrile[3][5]

This protocol describes the synthesis of 3-Ethoxy-4-methoxybenzonitrile from 3-hydroxy-4-
methoxybenzonitrile and bromoethane.

e Materials:
o 3-hydroxy-4-methoxybenzonitrile (10 g, 67.11 mmol)[3]
o Bromoethane (25 ml, 335.2 mmol)[3]
o Potassium carbonate (10.25 g)[3]
o Dimethylformamide (DMF, 50 ml)[3]
o Ethyl acetate
o Anhydrous sodium sulfate
o Deionized water
e Procedure:

o Combine 3-hydroxy-4-methoxybenzonitrile, bromoethane, potassium carbonate, and
dimethylformamide in a 100 ml flask.[3]

o Heat the mixture to 100°C and stir for 8 hours.[3]
o Monitor the reaction progress using Thin Layer Chromatography (TLC).[3]
o After the reaction is complete, cool the mixture to room temperature.[3]

o Add 100 ml of water and extract the product with ethyl acetate.[3]
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o Dry the organic phase with anhydrous sodium sulfate.[3]

o Evaporate the solvent to yield the final product as a white solid.[3]

Protocol 2: Synthesis from 3-ethoxy-4-methoxybenzaldehyde[5][6]

This method involves the conversion of 3-ethoxy-4-methoxybenzaldehyde to the corresponding
nitrile.

o Materials:

o 3-ethoxy-4-methoxybenzaldehyde (1000 g, 5.54 moles)[5]

o Hydroxylamine hydrochloride (462.5 g, 6.6 moles)[5]

o Acetonitrile (5 L)[5]

o Deionized water

e Procedure:

o Charge a 12 L three-necked flask with 3-ethoxy-4-methoxybenzaldehyde and
hydroxylamine hydrochloride at room temperature.[5]

o Add acetonitrile and stir the mixture for 15-20 minutes.[5]

o Warm the reaction mixture to 65-72°C and then heat to reflux (78-84°C) for 2-3 hours.[5]

o Cool the mixture to room temperature and add 1 L of deionized water.[5]

o Distill off 3.5-4.0 L of acetonitrile under vacuum.[5]

o Dilute the concentrated residue with 4 L of deionized water and stir for 1-2 hours at room
temperature.[5]

o Filter the mixture under vacuum and wash the solid with 3-4 L of deionized water.[5]

o Dry the solid in a tray at 30-32°C under a pressure of 100-125 mm Hg for 24-36 hours to
obtain the product.[5]
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Protocol 2: From Aldehyde

3-ethoxy-4-methoxybenzaldehyde
Hydroxylamine HCI —» Reflux (78-84°C), 2-3h ——P»
Acetonitrile

Cool, H20 addition, > " . > Dry under vacuum
Acetonitrile distillation Giteiandasiiviilze Yields 3-Ethoxy-4-methoxybenzonitrile

Protocol 1: Ethylation

3-hydroxy-4-methoxybenzonitrile o
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Click to download full resolution via product page

Caption: Experimental workflows for the synthesis of 3-Ethoxy-4-methoxybenzonitrile.

Applications in Research and Development

3-Ethoxy-4-methoxybenzonitrile is a valuable building block in organic synthesis, primarily
serving as a pharmaceutical intermediate.[3][6] Its most notable application is in the synthesis
of Apremilast, a medication used for the treatment of certain types of arthritis and skin
conditions.[7][8][9] The compound is also explored as an intermediate for pesticides and liquid
crystal materials.[6]

Safety and Handling

3-Ethoxy-4-methoxybenzonitrile is classified as toxic if swallowed, in contact with skin, or if
inhaled.[1][10] It also causes skin and serious eye irritation.[1][10] Therefore, appropriate
personal protective equipment, including gloves, protective clothing, and eye/face protection,
should be worn when handling this compound.[10] Work should be conducted in a well-
ventilated area or under a fume hood.[10][11]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement Citations
o H301: Toxic if
Acute toxicity, Oral 3 [1][10]
swallowed

. H311: Toxic in contact
Acute toxicity, Dermal 3 ) ) [1][10]
with skin

Acute toxicity,

) 3 H331: Toxic if inhaled [1][10]
Inhalation
Skin H315: Causes skin

o 2 N [1][10]
corrosion/irritation irritation
Serious eye H319: Causes serious

N 2 o [1][10]

damage/eye irritation eye irritation

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[10]
[11] Keep it away from incompatible materials.[11]

Spectroscopic Data

Characterization of 3-Ethoxy-4-methoxybenzonitrile is typically performed using standard
analytical techniques. While specific spectral data is proprietary to suppliers, a comprehensive
characterization package for this compound generally includes:

'H-NMR (Proton Nuclear Magnetic Resonance): To confirm the presence and connectivity of
protons in the ethoxy, methoxy, and aromatic regions.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
o High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

« Infrared Spectroscopy (IR): To identify the characteristic vibrational frequencies of the nitrile
(-C=N) and ether (C-O-C) functional groups.

o Thermogravimetric Analysis (TGA): To determine the thermal stability of the compound.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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